485-47-2

Ninhydrin

In Stock

• CAS RN:
• 485-47-2

• Formula:
• C9H6O4

• InChI:
• InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H

• InChIKey:
• FEMOMIGRRWSMCU-UHFFFAOYSA-N

• Ninhydrin reacts with ammonia and primary and secondary amines producing a blue or purple reaction product (diketohydrindylidene-diketohydrindamine). Commonly used for the development of fingermarks on porous surfaces. Also useful in the analysis of free amino groups in proteins, peptides and amino acids. May be useful for detecting ninhydrin-reactive nitrogens in soil for forensic applications.
  Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992)
  Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
  2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membra...

Thiourea, N-(4-ethyl-2-thiazolyl)-N'-(2-phenylethyl)-

• CAS RN:
• 149485-47-2

• Formula:
• C14H17N3S2

• InChI:
• InChI=1S/C14H17N3S2/c1-2-12-10-19-14(16-12)17-13(18)15-9-8-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H2,15,16,17,18)

• InChIKey:
• SMLAKAQKPKAWNV-UHFFFAOYSA-N

• Thiourea, N-(4-ethyl-2-thiazolyl)-N'-(2-phenylethyl)- is a useful research compound. Its molecular formula is C14H17N3S2 and its molecular weight is 291.4 g/mol. The purity is usually 95%.